3-Bromo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-bromo-1,5-dimethylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C6H7BrN2O/c1-4-5(3-10)6(7)8-9(4)2/h3H,1-2H3
• InChI Key: OOFNJTNWZKZESK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)Br)C=O
• Molecular Formula: C6H7BrN2O
• Molecular Weight: 203.04 g/mol

Description

“3-Bromo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde” is a chemical compound with the molecular formula C6H7BrN2O. It is a pyrazole derivative, which is a class of organic compounds known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

The synthesis of pyrazole derivatives like “3-Bromo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde” can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes can provide pyrazoles.

Molecular Structure Analysis

The molecular structure of “3-Bromo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde” consists of a pyrazole ring, which is a five-membered ring structure made up of three carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

Pyrazoles, including “3-Bromo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde”, can undergo a variety of chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines can provide functionalized pyrazoles.

Scientific Research Applications

Synthetic Intermediates and Building Blocks

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Medicinal Chemistry and Drug Discovery

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Biological Studies and Enzyme Inhibition

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